Cas no 1250350-45-8 (1-(6-Methylpyridin-2-yl)piperidin-3-amine)

• Product Name: 1-(6-Methylpyridin-2-yl)piperidin-3-amine
• CAS No: 1250350-45-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5231696
• Update Time: 2025-07-22

1-(6-Methylpyridin-2-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)piperidin-3-amine
• 3-Piperidinamine, 1-(6-methyl-2-pyridinyl)-
• 3-Piperidinamine, 1-(6-methyl-2-pyridinyl)- ISO 9001：2015 REACH
• 1-(6-Methylpyridin-2-yl)piperidin-3-amine

• Inchi： 1S/C11H17N3/c1-9-4-2-6-11(13-9)14-7-3-5-10(12)8-14/h2,4,6,10H,3,5,7-8,12H2,1H3
• InChI Key： FPADRUFYMWLEFS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C)N=2)CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2

Additional information on 1-(6-Methylpyridin-2-yl)piperidin-3-amine

Comprehensive Overview of 1-(6-Methylpyridin-2-yl)piperidin-3-amine (CAS No. 1250350-45-8): Properties, Applications, and Research Insights

1-(6-Methylpyridin-2-yl)piperidin-3-amine (CAS No. 1250350-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine core and 6-methylpyridin-2-yl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₁₇N₃, and precise stereochemistry make it a valuable building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-(6-Methylpyridin-2-yl)piperidin-3-amine has surged, driven by their role in designing kinase inhibitors, central nervous system (CNS) agents, and GPCR modulators. Researchers frequently explore its derivatives for their potential in addressing neurodegenerative diseases and inflammatory conditions, aligning with trending topics such as precision medicine and targeted therapy. The compound's amine functionality and aromatic pyridine ring contribute to its ability to interact with biological targets, making it a focal point in medicinal chemistry.

The synthesis of CAS No. 1250350-45-8 typically involves multi-step organic reactions, including reductive amination or nucleophilic substitution, with yields optimized for industrial-scale production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and structural integrity. These methods are critical for meeting the stringent requirements of pharmaceutical-grade intermediates, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 1-(6-Methylpyridin-2-yl)piperidin-3-amine is investigated for its utility in agrochemicals and material science. Its stability under varying pH conditions and compatibility with catalysts make it suitable for developing advanced polymers and ligands for metal-organic frameworks (MOFs). Such applications resonate with current interests in sustainable chemistry and green synthesis, further enhancing its relevance.

Safety and handling of this compound adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. However, researchers emphasize proper personal protective equipment (PPE) and ventilation during handling, reflecting broader industry concerns about laboratory safety and risk mitigation.

In summary, 1-(6-Methylpyridin-2-yl)piperidin-3-amine (CAS No. 1250350-45-8) exemplifies the intersection of chemical innovation and practical utility. Its role in cutting-edge research and industrial applications ensures its continued prominence in scientific literature and commercial inquiries. For those seeking detailed spectral data, synthetic protocols, or supplier information, this compound remains a subject of active exploration and optimization.